p-Methylphenethyltriphenylphosphonium bromide
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Overview
Description
P-Methylphenethyltriphenylphosphonium bromide is an organophosphorus compound. It is the bromide salt of a phosphonium cation and is a white salt that is soluble in polar organic solvents .
Synthesis Analysis
The synthesis of this compound involves the reaction of sodium tungstate with alkyltriphenylphosphonium bromides. This reaction produces new alkyltriphenylphosphonium hexatungstate compounds. These novel hexatungstate compounds were structurally characterized by a combination of FTIR, elemental analyses, and single-crystal X-ray diffraction analyses .Molecular Structure Analysis
The molecular formula of this compound is CHBrP. Its average mass is 357.224 Da and its monoisotopic mass is 356.032928 Da .Chemical Reactions Analysis
This compound is used for methylenation through the Wittig reaction. It is utilized in the synthesis of an enyne and 9-isopropenyl-phenanthrene by using sodium amide as a reagent .Physical and Chemical Properties Analysis
This compound appears as a white solid. It has a molar mass of 357.231 g·mol −1 .Mechanism of Action
Safety and Hazards
Future Directions
The crystal growth of p-Methylphenethyltriphenylphosphonium bromide has been studied in organic solvents and water. The crystal structures and crystallization features are analyzed by X-ray diffraction data. By a slow temperature-lowering method, a single-crystal of this compound with the size of 27 × 20 × 20 mm3 has been obtained in water .
Properties
CAS No. |
63035-49-4 |
---|---|
Molecular Formula |
C27H26BrP |
Molecular Weight |
461.4 g/mol |
IUPAC Name |
2-(4-methylphenyl)ethyl-triphenylphosphanium;bromide |
InChI |
InChI=1S/C27H26P.BrH/c1-23-17-19-24(20-18-23)21-22-28(25-11-5-2-6-12-25,26-13-7-3-8-14-26)27-15-9-4-10-16-27;/h2-20H,21-22H2,1H3;1H/q+1;/p-1 |
InChI Key |
VVSWXRXQZQUFMJ-UHFFFAOYSA-M |
Canonical SMILES |
CC1=CC=C(C=C1)CC[P+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.[Br-] |
Origin of Product |
United States |
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